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Compound of Interest

Compound Name: Fmoc-DL-Phe-OH

Cat. No.: B008686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety data and handling precautions for N-(9-

Fluorenylmethoxycarbonyl)-DL-phenylalanine (Fmoc-DL-Phe-OH). Adherence to these

guidelines is essential for ensuring a safe laboratory environment and maintaining the integrity

of this valuable amino acid derivative used in peptide synthesis.

Compound Identification and Properties
Fmoc-DL-Phe-OH is a derivative of the amino acid phenylalanine, where the amino group is

protected by a fluorenylmethoxycarbonyl (Fmoc) group.[1] This protection is base-labile, a key

feature for its application in solid-phase peptide synthesis.[1]

Table 1: Chemical and Physical Properties of Fmoc-DL-Phe-OH and Related Isomers
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Property Data Source(s)

Chemical Formula C24H21NO4 [2]

Molecular Weight 387.44 g/mol [3]

CAS Number 126727-04-6 [3]

Appearance Beige powder, Solid [3][4]

Melting Point 180 - 187 °C [4]

Boiling Point 513.39°C (rough estimate) [4]

Solubility

Insoluble in water; Soluble in

polar organic solvents like

DMF and NMP.

[1]

Storage Temperature
2 - 8 °C or -20°C for long-term

storage.
[1][3][4]

Hazard Identification and Classification
While some sources indicate that Fmoc-D-Phe-OH is not a hazardous substance according to

Regulation (EC) No. 1272/2008, other safety data sheets for related compounds suggest

potential hazards.[5] A harmonized classification for Fmoc-DL-Phe-OH is not consistently

available, therefore, it is prudent to handle it with care, assuming the potential for irritation.

Table 2: GHS Hazard Information (Based on available data for related compounds)
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram Source(s)

Skin

Corrosion/Irrit

ation

2

H315:

Causes skin

irritation

Warning

GHS07

(Exclamation

Mark)

[3][6]

Serious Eye

Damage/Eye

Irritation

2

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[3][6]

Specific

target organ

toxicity —

single

exposure

(Respiratory

system)

3

H335: May

cause

respiratory

irritation

Warning

GHS07

(Exclamation

Mark)

[3][6]

Acute toxicity,

Oral
4

H302:

Harmful if

swallowed

Warning

GHS07

(Exclamation

Mark)

[3]

Precautionary Statements:[3][7]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensure the stability of Fmoc-DL-Phe-OH and

the safety of laboratory personnel.

Engineering Controls

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed6f2?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC441710050&productDescription=FMOC-D-PHENYLALANINE%2C+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed6f2?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC441710050&productDescription=FMOC-D-PHENYLALANINE%2C+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed6f2?context=bbe
https://www.fishersci.com/store/msds?partNumber=AC441710050&productDescription=FMOC-D-PHENYLALANINE%2C+98+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed6f2?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed6f2?context=bbe
https://www.bldpharm.com/products/86123-10-6.html
https://www.benchchem.com/product/b008686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Work in a well-ventilated area.[8] Use of a chemical fume hood is recommended,

especially when handling the powder, to minimize inhalation of dust.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Source(s)

Eye/Face Protection

Tightly fitting safety goggles or

glasses conforming to EN166

(EU) or NIOSH (US)

standards.

[5][6][8]

Skin Protection

Chemical-resistant gloves

(inspect before use) and a lab

coat.

[1][5][8]

Respiratory Protection

Generally not required if

adequate ventilation is

provided. If dust is generated,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.

[4][6]

Storage Conditions
Temperature: Store in a cool, dry place.[1] Recommended storage temperatures are

between 2-8°C, with some suppliers suggesting -20°C for extended periods.[1][3][4]

Container: Keep the container tightly sealed to prevent moisture absorption.[1][4][8]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[6]

Experimental Protocols: Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be followed.
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First-Aid Measures
Table 4: First-Aid Procedures

Exposure Route Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[4][5][8]

Skin Contact

Remove contaminated clothing

immediately. Wash the affected

area with soap and plenty of

water.

[4][5][8]

Eye Contact

Rinse cautiously with plenty of

water for at least 15 minutes,

including under the eyelids.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[4][6][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[4][5][8]

Accidental Release Measures
Personal Precautions: Avoid dust formation and breathing vapors.[2][4][5] Use appropriate

personal protective equipment.[8]

Environmental Precautions: Prevent the product from entering drains.[4][5][8]
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Containment and Cleanup: For small spills, sweep up the material and place it in a suitable,

closed container for disposal.[2][4] For large spills, shovel the material into a suitable

container for disposal according to local regulations.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][5][8]

Hazardous Decomposition Products: Thermal decomposition may produce oxides of carbon

(CO, CO2) and nitrogen (NOx).[2]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5][8]

Toxicological Information
There is limited specific toxicological data available for Fmoc-DL-Phe-OH. Most safety data

sheets report "no data available" for acute toxicity, skin corrosion/irritation, and other endpoints.

[4] No component of this product at levels greater than or equal to 0.1% is identified as a

probable, possible, or confirmed human carcinogen by IARC.[4][5]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Fmoc-DL-Phe-OH
in a research environment.

Receiving & Storage Handling & Use Cleanup & Disposal

Receive Shipment Inspect Container for Damage Store in Cool, Dry, Well-Ventilated Area (2-8°C) Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood) Weigh Required Amount Use in Experiment Clean Work Area Dispose of Contaminated Materials

(as per local regulations) Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-DL-Phe-OH.
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Disposal Considerations
Dispose of unused product and contaminated materials in accordance with local, state, and

federal regulations.[5] It is recommended to consult with a licensed professional waste disposal

service.[5]

This guide is intended to provide a comprehensive overview of the safety and handling of

Fmoc-DL-Phe-OH. It is essential to always consult the most current Safety Data Sheet

provided by your supplier and to be familiar with your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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